Cas no 2137875-29-5 (methyl 2-(2,2-dimethylpropanoyl)-4-oxoheptanoate)

• Product Name: methyl 2-(2,2-dimethylpropanoyl)-4-oxoheptanoate
• CAS No: 2137875-29-5
• MF: C₁₃H₂₂O₄
• MW: 242.311384677887
• CID: 6224402
• PubChem ID: 165483522
• Update Time: 2025-10-30

methyl 2-(2,2-dimethylpropanoyl)-4-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2,2-dimethylpropanoyl)-4-oxoheptanoate
• 2137875-29-5
• EN300-1104853

• Inchi： 1S/C13H22O4/c1-6-7-9(14)8-10(12(16)17-5)11(15)13(2,3)4/h10H,6-8H2,1-5H3
• InChI Key： PWEGWXXNFAEDPN-UHFFFAOYSA-N
• SMILES： O=C(C(C(=O)OC)CC(CCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 242.15180918g/mol
• Monoisotopic Mass: 242.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.4Ų

Additional information on methyl 2-(2,2-dimethylpropanoyl)-4-oxoheptanoate

Comprehensive Overview of Methyl 2-(2,2-dimethylpropanoyl)-4-oxoheptanoate (CAS No. 2137875-29-5)

Methyl 2-(2,2-dimethylpropanoyl)-4-oxoheptanoate (CAS No. 2137875-29-5) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This ester derivative, characterized by its unique ketone and ester functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, featuring a 2,2-dimethylpropanoyl moiety and a 4-oxoheptanoate chain, makes it a valuable building block for researchers exploring novel drug candidates and biomaterials.

In recent years, the demand for high-purity intermediates like methyl 2-(2,2-dimethylpropanoyl)-4-oxoheptanoate has surged, driven by advancements in precision medicine and green chemistry. Researchers are particularly interested in its potential applications in asymmetric synthesis and catalysis, where its steric and electronic properties can influence reaction outcomes. The compound’s CAS No. 2137875-29-5 is frequently searched in academic databases and chemical supplier platforms, reflecting its growing relevance in both industrial and academic settings.

One of the most discussed topics surrounding methyl 2-(2,2-dimethylpropanoyl)-4-oxoheptanoate is its role in the development of sustainable synthetic routes. With the global push toward eco-friendly manufacturing, chemists are exploring how this compound can be derived from renewable feedstocks or used in low-waste processes. Questions like “How to optimize the synthesis of CAS 2137875-29-5?” or “What are the biodegradable alternatives for traditional esters?” are trending in search engines, highlighting the intersection of this compound with environmental consciousness.

The pharmaceutical industry also shows keen interest in methyl 2-(2,2-dimethylpropanoyl)-4-oxoheptanoate due to its potential as a prodrug or metabolic modulator. Its ketone group offers opportunities for further functionalization, making it a candidate for targeted drug delivery systems. Discussions on platforms like ResearchGate often revolve around its bioavailability and toxicity profile, addressing concerns raised by regulatory bodies and health researchers.

From a material science perspective, CAS No. 2137875-29-5 is being investigated for its role in polymer modification and coating technologies. Its ability to introduce branching or cross-linking points in polymers aligns with the search for high-performance materials with tailored mechanical properties. Queries such as “How does methyl 2-(2,2-dimethylpropanoyl)-4-oxoheptanoate enhance polymer flexibility?” are common among engineers and chemists.

In conclusion, methyl 2-(2,2-dimethylpropanoyl)-4-oxoheptanoate (CAS No. 2137875-29-5) represents a multifaceted compound with broad applicability across scientific disciplines. Its integration into cutting-edge research and industrial processes underscores its importance in addressing contemporary challenges, from sustainable chemistry to advanced therapeutics. As interest in this compound grows, so does the need for collaborative studies to unlock its full potential.